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Compound Name: 3-(2-Chloroethyl)oxazolidin-2-one

CAS No.: 2508-01-2

Cat. No.: B1211804

Get Quote

An In-depth Technical Guide: 3-(2-Chloroethyl)oxazolidin-2-one

Abstract
This technical guide provides a comprehensive overview of 3-(2-Chloroethyl)oxazolidin-2-
one, a pivotal chemical intermediate in modern medicinal chemistry. The document delineates

its fundamental properties, provides a detailed, field-proven synthesis protocol, and explores its

analytical characterization. Furthermore, it contextualizes the molecule's significance by

discussing the broader role of the oxazolidinone scaffold in antimicrobial drug development,

particularly its unique mechanism of action against multidrug-resistant pathogens. This guide is

intended for researchers, scientists, and drug development professionals seeking to leverage

this versatile building block for the synthesis of novel therapeutic agents.

Introduction: The Strategic Importance of the
Oxazolidinone Scaffold
The oxazolidinone ring is a five-membered heterocyclic motif that has become a cornerstone in

contemporary drug discovery.[1][2] Its prominence surged with the clinical success of Linezolid,
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the first-in-class oxazolidinone antibiotic approved for treating severe infections caused by

multidrug-resistant Gram-positive bacteria, including methicillin-resistant Staphylococcus

aureus (MRSA) and vancomycin-resistant enterococci (VRE).[1][3][4]

The therapeutic power of oxazolidinones stems from their novel mechanism of action. They are

protein synthesis inhibitors that act at a very early stage, binding to the 50S ribosomal subunit

and preventing the formation of the initiation complex required for translation.[1][3][4][5] This

unique target engagement circumvents existing resistance mechanisms that affect other

classes of antibiotics, making the oxazolidinone scaffold a critical area of research for

overcoming antimicrobial resistance.[1][3]

Within this vital chemical class, 3-(2-Chloroethyl)oxazolidin-2-one emerges as a highly

valuable synthetic intermediate. Its structure combines the stable, pharmacologically significant

oxazolidinone core with a reactive 2-chloroethyl side chain. This electrophilic side chain serves

as a versatile handle for introducing a wide array of functional groups via nucleophilic

substitution, enabling the systematic development of new, complex, and potentially more potent

oxazolidinone derivatives.

Compound Identification and Physicochemical
Properties
Precise identification is paramount for regulatory compliance and experimental reproducibility.

The key identifiers and physical properties of 3-(2-Chloroethyl)oxazolidin-2-one are

summarized below.

Nomenclature and Chemical Identifiers
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Property Value Source(s)

IUPAC Name
3-(2-Chloroethyl)oxazolidin-2-

one
Internal Standard

Synonyms
3-(2-Chloroethyl)-1,3-

oxazolidin-2-one; NSC 46743
[6]

CAS Number 2508-01-2 [6][7][8][9]

Molecular Formula C₅H₈ClNO₂ [6][7][8][9]

Molecular Weight 149.58 g/mol [7][8][10]

EC Number 219-716-1 [6][9]

Physicochemical Data
Property Value Source(s)

Appearance Light yellow liquid [8]

Density 1.286 g/cm³ [6][11]

Boiling Point 135-138 °C @ 3 mmHg (Torr) [6][8]

Flash Point 151.7 °C [6][11]

Refractive Index 1.484 [6]

Storage Conditions
Store under inert gas (Nitrogen

or Argon) at 2-8 °C
[10]

Synthesis and Purification
The synthesis of 3-(2-Chloroethyl)oxazolidin-2-one can be achieved with high efficiency

through the cyclization of an appropriate amine precursor with a carbonyl source. The following

protocol is adapted from established patent literature, demonstrating a robust and scalable

method.[8]

Reaction Principle
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The core of the synthesis involves the reaction of N,N-bis(chloroethyl)amine with carbon

dioxide. Triethylamine, a non-nucleophilic organic base, is used to deprotonate the secondary

amine hydrochloride starting material, liberating the free amine for reaction. The free amine

then undergoes a cyclization reaction with carbon dioxide, which acts as the C1 carbonyl

source, to form the five-membered oxazolidinone ring.

Reactants

Process Product

N,N-bis(chloroethyl)amine HCl Triethylamine (Et3N)

1. Reactant Mixing
(Methanol Solvent)

Carbon Dioxide (CO2)

2. CO2 Bubbling
(Room Temp, 1 hr)

Base Neutralization
3. Concentration

Cyclization 4. Toluene Addition
& Filtration

Solvent Swap
5. Final Concentration

Salt Removal 3-(2-Chloroethyl)oxazolidin-2-one
(Yield: 98.9%)

Click to download full resolution via product page

Caption: High-yield synthesis workflow for 3-(2-Chloroethyl)oxazolidin-2-one.

Detailed Experimental Protocol
Materials:

N,N-bis(chloroethyl)amine hydrochloride (1.0 eq., e.g., 200.0 g, 1.12 mol)

Methanol (MeOH) (3 volumes, e.g., 600 mL)

Triethylamine (Et₃N) (2.1 eq., e.g., 328.0 mL, 2.35 mol)

Carbon Dioxide (CO₂) gas (e.g., from dry ice)

Toluene (5 volumes, e.g., 1.0 L)

2 L four-necked round-bottom flask, magnetic stirrer, thermometer, gas inlet tube.

Procedure:
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Vessel Setup: Equip a 2 L four-necked round-bottom flask with a magnetic stirrer and a

thermometer. The procedure can be carried out in the air.[8]

Reagent Addition: Sequentially charge the flask with N,N-bis(chloroethyl)amine

hydrochloride (200.0 g), methanol (600 mL), and triethylamine (328.0 mL). Stir the mixture to

form a solution.[8]

Carbon Dioxide Introduction: Pass carbon dioxide (CO₂) gas, conveniently generated from

dry ice, through the solution at room temperature for approximately 1 hour.[8] The reaction

progress can be monitored by TLC or LC-MS.

Initial Concentration: After the reaction is complete, concentrate the reaction mixture under

reduced pressure to remove methanol and excess triethylamine.[8]

Workup and Filtration: Add toluene (1.0 L) to the residue. This will precipitate triethylamine

hydrochloride salts, resulting in a white suspension. Filter the suspension by suction and

wash the collected solid residue with additional toluene.[8]

Final Product Isolation: Combine the filtrates and concentrate under reduced pressure to

yield the title compound as a light yellow liquid (e.g., 165.7 g, 98.9% yield).[8]

Purification and Quality Control
The product obtained from this protocol is often of high purity, as verifiable by NMR analysis,

and can be used in subsequent steps without further purification.[8] For applications requiring

exceptional purity, the compound can be decolorized and purified by vacuum distillation (boiling

point: 135 °C at 3 mmHg).[8]

Analytical Characterization
Structural confirmation and purity assessment are self-validating cornerstones of chemical

synthesis. NMR spectroscopy is the primary method for the characterization of 3-(2-
Chloroethyl)oxazolidin-2-one.

Spectroscopic Data
The following data provides the expected chemical shifts for the compound in deuterated

chloroform (CDCl₃).[8]
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Nucleus Spectrometer Frequency
Chemical Shift (δ) and
Description

¹H NMR 300 MHz

δ = 4.38 (t, 2H, -O-CH₂-), 3.79-

3.67 (m, 4H, -N-CH₂-CH₂-Cl),

3.66-3.59 (t, 2H, -N-CH₂-CH₂-

O-)

¹³C NMR 75 MHz

δ = 158.38 (C=O), 62.01 (-O-

CH₂-), 46.19 (-N-CH₂-), 45.70

(-N-CH₂-), 42.03 (-CH₂-Cl)

Note: The original source describes the ¹H NMR signals at 3.79-3.67 and 3.66-3.59 as

multiplets (m). Based on the structure, these are expected to be triplets corresponding to the

two distinct methylene groups on the ring and the two methylene groups on the side chain. The

assignments provided here are based on standard interpretation.

Additional analytical data, including computed vapor phase infrared (IR) spectra and mass

spectrometry (MS) data, can be accessed through public databases like SpectraBase.[12]

Reactivity and Applications in Medicinal Chemistry
The synthetic utility of 3-(2-Chloroethyl)oxazolidin-2-one lies in the distinct reactivity of its

components: the stable, biologically relevant oxazolidinone core and the electrophilic

chloroethyl side chain.

The 2-Chloroethyl Group as a Synthetic Handle
The chlorine atom on the ethyl side chain is a good leaving group, making the adjacent carbon

atom susceptible to nucleophilic attack. This allows for the straightforward introduction of

diverse functionalities, which is a key strategy in drug discovery for modulating properties such

as potency, selectivity, solubility, and metabolic stability.
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Caption: Role as an intermediate for generating diverse oxazolidinone derivatives.

Mechanism of Action of the Oxazolidinone Class
To appreciate the potential of derivatives synthesized from this intermediate, it is crucial to

understand the mechanism of the parent scaffold. Oxazolidinone antibiotics inhibit bacterial

protein synthesis by binding to the A-site pocket of the 50S ribosomal subunit at the peptidyl

transferase center (PTC).[4] This interaction physically blocks the binding of initiator fMet-tRNA
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to the ribosomal P-site, thereby preventing the formation of the 70S initiation complex, which is

the very first step in protein synthesis.[3][5]

P-Site

70S Initiation
Complex Formation

A-Site
Blocks Access

Initiator tRNA
(fMet-tRNA)

Binds

Oxazolidinone Drug

Binds to A-Site
at PTC

Protein Synthesis

Proceeds

Protein Synthesis
BLOCKED

Click to download full resolution via product page

Caption: Oxazolidinones block the first step of bacterial protein synthesis.

Handling and Safety Precautions
While specific GHS hazard data for this compound is not widely reported, standard laboratory

safety protocols for handling chemical reagents should be strictly followed.[9][13]

General Handling: Use personal protective equipment (PPE), including safety glasses,

gloves, and a lab coat. Handle in a well-ventilated area or a chemical fume hood to avoid

breathing vapors.[9]
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Storage: Store in a tightly sealed container under an inert atmosphere (nitrogen or argon) in

a cool, dry place (2-8 °C).[10]

First-Aid Measures:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult

a physician.[9]

Skin Contact: Wash off with soap and plenty of water. Consult a physician.[9]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[9]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[9]

Fire-Fighting Measures: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide as extinguishing media. Wear a self-contained breathing apparatus if necessary.[9]

Conclusion
3-(2-Chloroethyl)oxazolidin-2-one is more than a mere chemical; it is a strategic starting

material for the development of next-generation therapeutics. Its straightforward, high-yield

synthesis and the reactive nature of its chloroethyl group provide an accessible platform for

extensive medicinal chemistry exploration. By leveraging this intermediate, researchers can

efficiently generate novel libraries of oxazolidinone derivatives, contributing to the vital global

effort to combat antimicrobial resistance and develop new treatments for a range of diseases.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/product/b1211804?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211804?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

